Cas no 1214875-53-2 (3-Fluoro-1-oxa-8-azaspiro[4.5]decane)
3-Fluoro-1-oxa-8-azaspiro[4.5]decane Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-1-oxa-8-azaspiro[4.5]decane
- SB42501
- AM806339
- 3-Fluoro-1-oxa-8-aza-spiro[4.5]decane
- 3-Fluoro-1-oxa-8-azaspiro[4.5]decane
-
- Inchi: 1S/C8H14FNO/c9-7-5-8(11-6-7)1-3-10-4-2-8/h7,10H,1-6H2
- InChI Key: NWFWQBSPKCCTMW-UHFFFAOYSA-N
- SMILES: FC1COC2(CCNCC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 145
- XLogP3: 0.6
- Topological Polar Surface Area: 21.3
3-Fluoro-1-oxa-8-azaspiro[4.5]decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205925-1g |
3-Fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 97% | 1g |
$2104 | 2021-08-04 | |
| Chemenu | CM205925-250mg |
3-Fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 97% | 250mg |
$1739 | 2023-11-22 | |
| Enamine | EN300-6768664-0.05g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 0.05g |
$1140.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-0.1g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 0.1g |
$1195.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-0.25g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 0.25g |
$1249.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-0.5g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 0.5g |
$1302.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-1.0g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 1.0g |
$1357.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-2.5g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 2.5g |
$2660.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-5.0g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 5.0g |
$3935.0 | 2023-07-06 | ||
| Enamine | EN300-6768664-10.0g |
3-fluoro-1-oxa-8-azaspiro[4.5]decane |
1214875-53-2 | 10.0g |
$5837.0 | 2023-07-06 |
3-Fluoro-1-oxa-8-azaspiro[4.5]decane Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-Fluoro-1-oxa-8-azaspiro[4.5]decane
3-Fluoro-1-Oxa-8-Azaspiro[4.5]Decane: A Comprehensive Overview
3-Fluoro-1-Oxa-8-Azaspiro[4.5]Decane, also known by its CAS number 1214875-53-2, is a unique spiro compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, creating a spiro junction. The structure of 3-fluoro-1-oxa-8-aza-spiro[4.5]decane consists of a four-membered and a five-membered ring fused together, with an oxygen atom at position 1 and a nitrogen atom at position 8, along with a fluorine substituent at position 3.
The synthesis of 3-fluoro-1-Oxa-8-Azaspiro[4.5]Decane involves a series of complex organic reactions, including ring-forming processes and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient preparation of such spiro compounds, leveraging techniques such as cyclization reactions and transition metal-catalyzed couplings. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for applications in drug discovery and materials science.
The structural uniqueness of spiro compounds like 3-fluoro-1-Oxa-8-Azaspiro[4.5]Decane contributes to their diverse biological activities. Fluorine substitution at position 3 introduces electronic effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors. Recent studies have highlighted the potential of this compound as a ligand for GABA receptors, suggesting its role in treating neurological disorders such as epilepsy and anxiety.
In addition to its pharmacological applications, spiro compounds are gaining attention in materials science due to their rigid and compact structures. The oxygen and nitrogen atoms in the structure of 3-fluoro-1-Oxa strong>-< strong >8-Azaspiro[4.5]Decane strong > provide opportunities for functionalization, enabling the creation of advanced materials with tailored properties. For instance, derivatives of this compound are being explored for their potential as building blocks in supramolecular chemistry and nanotechnology.
The toxicological profile of < strong >3-fluoro strong > -< strong >1-Oxa strong > -< strong >8-Azaspiro[4.5]Decane strong > is another critical aspect that has been extensively studied. Recent research indicates that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under investigation. Regulatory agencies are increasingly emphasizing the need for comprehensive safety assessments to ensure the safe handling and application of such compounds in both research and industrial settings.
In conclusion, < strong >3-fluoro strong > -< strong >1-Oxa strong > -< strong >8-Azaspiro[4.5]Decane strong > represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in drug discovery and materials science. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science.
1214875-53-2 (3-Fluoro-1-oxa-8-azaspiro[4.5]decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)